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Compound of Interest

Compound Name: hex-5-en-3-ol

Cat. No.: B1330363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of hex-5-en-3-ol (CAS No: 688-99-3). The information is curated for professionals in
research and development, offering detailed data, experimental methodologies, and a workflow
for property determination.

Core Physicochemical Data

Hex-5-en-3-ol is a secondary alcohol with an unsaturated hydrocarbon chain. Its key
physicochemical properties are summarized in the table below for easy reference and
comparison.
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Property Value Reference
Molecular Formula CeH120 [1]
Molecular Weight 100.16 g/mol [1]

IUPAC Name hex-5-en-3-ol [1]

Boiling Point 132.1 °C at 760 mmHg

Melting Point Data not readily available

Density 0.83 g/cm?3

Flash Point 44.8 °C

Limited solubility in water;

soluble in organic solvents
Solubility such as ethanol, acetone, and

chloroform.[2] Quantitative

data is not readily available.

Spectral Data

Detailed spectral information is crucial for the identification and characterization of hex-5-en-3-
ol.

'H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (*H NMR) data provides insight into the hydrogen
environments within the molecule.

e Source: Varian A-60[3]
o Solvent: Not specified in the available data.

Note: Specific chemical shifts (d) and coupling constants (J) are available through spectral
databases such as SpectraBase.

3C NMR Spectroscopy
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Carbon-13 Nuclear Magnetic Resonance (33C NMR) spectroscopy identifies the different
carbon environments in the molecule.

e Source of Sample: Aldrich Chemical Company, Inc., Milwaukee, Wisconsin[3]

Note: Detailed chemical shift information can be accessed through the SpectraBase library.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in hex-5-en-3-ol.
e Technique: CAPILLARY CELL: NEAT[3]

e Source of Sample: Aldrich Chemical Company, Inc., Milwaukee, Wisconsin[3]

o Key Peaks:

o A broad peak characteristic of an O-H stretch (alcohol group) is expected around 3300-
3500 cm™1,

o Peaks corresponding to C-H stretches from the alkyl and alkenyl groups are expected
around 2850-3000 cm~* and 3000-3100 cm~* respectively.

o A C=C stretch from the alkene group is expected around 1640-1680 cm™1,
o A C-O stretch is expected in the region of 1050-1250 cm™1,

Note: The NIST/EPA Gas-Phase Infrared Database provides a viewable spectrum.[4]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key
physicochemical properties of hex-5-en-3-ol.

Determination of Boiling Point (Capillary Method)

Objective: To determine the temperature at which the vapor pressure of hex-5-en-3-ol equals
the atmospheric pressure.
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Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Bunsen burner or heating mantle

Stand and clamps

Procedure:

A small amount of hex-5-en-3-ol is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the
sample.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is clamped and immersed in the Thiele tube or oil bath, ensuring the heat-
transfer liquid is above the level of the sample.

The apparatus is heated gently and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heating is stopped when a continuous and rapid stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Determination of Density
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Objective: To determine the mass per unit volume of hex-5-en-3-ol.
Apparatus:

e Pycnometer (specific gravity bottle) of a known volume

e Analytical balance

o Water bath with temperature control

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on
the analytical balance (m1).

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium. The mass of the pycnometer filled with water is then
measured (mz). The volume of the pycnometer can be calculated using the density of water
at that temperature.

e The pycnometer is dried again and filled with hex-5-en-3-ol.
e The pycnometer is brought to the same temperature in the water bath as in step 2.
o The mass of the pycnometer filled with hex-5-en-3-ol is measured (ms).

e The density (p) of hex-5-en-3-ol is calculated using the formula: p = (ms - m1) / ((mz - m1) /
p_water) where p_water is the density of water at the experimental temperature.

Determination of Solubility (Qualitative)

Objective: To qualitatively assess the solubility of hex-5-en-3-ol in water and common organic
solvents.

Apparatus:
e Test tubes

» Pipettes or droppers
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» Vortex mixer (optional)
Procedure:

o Approximately 1 mL of the solvent (e.g., water, ethanol, acetone, chloroform) is placed in a
clean, dry test tube.

o Afew drops of hex-5-en-3-ol are added to the solvent.
e The test tube is shaken vigorously or vortexed for a set period.

e The mixture is observed for the formation of a single, clear phase (miscible/soluble) or the
presence of two distinct layers or cloudiness (immiscible/insoluble).

e The process is repeated with increasing amounts of hex-5-en-3-ol to estimate the degree of
solubility.

Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive determination of the
physicochemical properties of a liquid compound like hex-5-en-3-ol.
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Caption: Workflow for Physicochemical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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